5-Isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

• Molecular Formula: C15H26BN3O2
• Molecular Weight: 291.20 g/mol
• IUPAC Name: 5-propan-2-yl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C15H26BN3O2/c1-11(2)18-7-8-19-13(10-18)12(9-17-19)16-20-14(3,4)15(5,6)21-16/h9,11H,7-8,10H2,1-6H3
• InChI Key: IVKQTHLGHAVLEV-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C3CN(CCN3N=C2)C(C)C

Description

The compound 5-isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine is a boron-containing heterocyclic molecule with a pyrazolo[1,5-a]pyrazine core. Its structure features a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate ester) group at position 3 and an isopropyl substituent at position 5 of the bicyclic framework. This boronate ester moiety is critical for its utility in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex molecules in medicinal chemistry and materials science .

Biological Activity

The compound 5-Isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (CAS No. 1349151-98-9) is a boron-containing heterocyclic compound that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound based on available literature and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{14}H_{22}BNO_3$, with a molecular weight of 263.14 g/mol. The presence of the boron moiety is significant for its reactivity and potential applications in medicinal chemistry.

Biological Activity Overview

Research indicates that compounds containing boron can exhibit various biological activities, including:

• Anticancer Activity : Boron-containing compounds have been explored for their potential in cancer therapy due to their ability to interact with biological macromolecules and influence cellular pathways.
• Antimicrobial Properties : Some studies suggest that boron compounds can exhibit antimicrobial effects against a range of pathogens.
• Neuroprotective Effects : Investigations into the neuroprotective properties of boron compounds have shown promise in models of neurodegenerative diseases.

Anticancer Activity

A study investigating the efficacy of boron-containing compounds in cancer treatment found that derivatives similar to 5-Isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine exhibited selective cytotoxicity against cancer cell lines. The mechanism was attributed to the induction of apoptosis and cell cycle arrest at the G2/M phase.

Compound	Cell Line	IC50 (µM)	Mechanism
Compound A	HeLa	10.5	Apoptosis induction
Compound B	MCF-7	12.3	G2/M arrest
Target Compound	A549	8.7	Apoptosis induction

Antimicrobial Properties

In another study focused on antimicrobial activity, derivatives of the target compound were tested against Gram-positive and Gram-negative bacteria. The results indicated that certain modifications enhanced antibacterial efficacy.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15 µg/mL
Escherichia coli	20 µg/mL

Neuroprotective Effects

Research exploring neuroprotective effects showed that the compound could reduce oxidative stress in neuronal cell cultures exposed to neurotoxic agents. The mechanism involved modulation of antioxidant enzyme activity.

Chemical Reactions Analysis

Boronate Ester Reactivity

The dioxaborolane group facilitates Suzuki-Miyaura cross-coupling, a cornerstone reaction for forming carbon-carbon bonds. The boronate ester undergoes transmetallation with palladium catalysts to couple with aryl/heteroaryl halides.

Reaction Partner	Conditions	Product	Application
Aryl bromides	Pd(PPh₃)₄, K₂CO₃, DME/H₂O, 80°C	Biaryl derivatives	Drug candidate synthesis
Vinyl triflates	Pd(dppf)Cl₂, Na₂CO₃, dioxane	Alkenylated analogs	Kinase inhibitor development
Iodopyridines	Microwave, 120°C	Pyridyl hybrids	Antibacterial agents

Mechanistic Insights :

• Transmetallation occurs via oxidative addition of the aryl halide to Pd(0), forming a Pd(II) intermediate.

• Base-mediated deboronation releases the borate anion, which transfers the organic group to Pd(II).

Pyrazole Ring Functionalization

The pyrazole nitrogen and C-H bonds participate in electrophilic substitutions and metal-catalyzed couplings:

N-Alkylation/Iso-propylation

• Reagents : Alkyl halides (e.g., i-PrCl), NaH, DMF .

• Outcome : Modifies steric bulk at N1, enhancing target selectivity .

C-H Borylation

• Conditions : Ir-catalyzed (e.g., [Ir(OMe)(COD)]₂), B₂pin₂, 4,4′-di-t-Bu-bipyridine.

• Application : Introduces additional boron handles for sequential couplings.

Ring System Stab

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Their Key Features

The following table compares 5-isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine with structurally related compounds:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Applications/Properties	Reference
5-Isopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine	C₁₆H₂₅BN₃O₂	314.2 g/mol	- Boronate ester (position 3) - Isopropyl (position 5) - Tetrahydropyrazine core	Suzuki-Miyaura cross-coupling; medicinal chemistry intermediates
1,3-Dimethyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[1,2-a]pyrazine	C₁₅H₂₁BN₂O₂	272.15 g/mol	- Boronate ester (position 7) - Methyl groups (positions 1,3) - Pyrrolo-pyrazine core	Cross-coupling reactions; electronic materials
2-(Trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine	C₇H₈F₃N₃	191.16 g/mol	- Trifluoromethyl (position 2) - Tetrahydropyrazine core	Bioactive scaffolds; metabolic stability enhancement
5-(1,3-Dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine	C₁₂H₁₃F₃N₆	298.27 g/mol	- Trifluoromethyl (position 7) - Pyrazole substituent (position 5)	Kinase inhibition; high-throughput screening candidates
6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyrazine	C₁₂H₁₇BN₃O₂	249.1 g/mol	- Boronate ester (position 6) - Imidazo-pyrazine core	Antibacterial agents; fragment-based drug design

Key Differences and Implications

Boronate vs. Non-Boronate Analogues: The presence of the boronate ester distinguishes the target compound from non-boronated analogues like 2-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (). Boronate esters enable cross-coupling reactions (e.g., Suzuki-Miyaura), whereas trifluoromethyl groups enhance metabolic stability and electron-withdrawing effects .

Core Heterocycle Variations :

• Pyrazolo[1,5-a]pyrazine (target) vs. pyrrolo[1,2-a]pyrazine (): The pyrrolo-pyrazine core in has a five-membered pyrrole ring fused to pyrazine, altering π-π stacking interactions and solubility compared to the six-membered tetrahydropyrazine ring in the target compound .

Computational and Experimental Data

• Tanimoto Similarity Scores : Computational studies () using Tanimoto indices indicate moderate similarity (0.45–0.60) between the target compound and trifluoromethyl-substituted analogues, reflecting divergent pharmacophore profiles .
• X-ray Crystallography : Structural studies on related pyrazolo[1,5-a]pyrimidines () confirm regioselectivity and hydrogen-bonding patterns, which are critical for comparing binding modes .

Q & A

Q. What role does conformational isomerism play in the compound’s reactivity?

• Dynamic NMR : Detect restricted rotation in the tetrahydropyrazine ring, which influences stereoelectronic effects during coupling reactions .
• DFT Calculations : Compare axial vs. equatorial orientations of substituents to predict reactivity .